![molecular formula C18H12N4 B120551 5,12-Dihydroquinoxalino[2,3-b]phenazine CAS No. 531-47-5](/img/structure/B120551.png)
5,12-Dihydroquinoxalino[2,3-b]phenazine
Overview
Description
5,12-Dihydroquinoxalino[2,3-b]phenazine is a chemical compound with the molecular formula C18H12N4 . It has an average mass of 284.315 Da and a monoisotopic mass of 284.106201 Da .
Synthesis Analysis
The synthesis of 5,12-Dihydroquinoxalino[2,3-b]phenazine involves the reaction of o-phenylenediamine (oPD) with catechol (CAT) to produce red emissive carbon dots (CDs) . The PL mechanism of the CDs is considered as the molecular state fluorophores because 5,14-dihydroquinoxalino[2,3-b] phenazine (DHQP) is separated and exhibits the same PL properties and behavior as the CDs .Molecular Structure Analysis
The molecular structure of 5,12-Dihydroquinoxalino[2,3-b]phenazine is characterized by its molecular formula C18H12N4 . It has an average mass of 284.315 Da and a monoisotopic mass of 284.106201 Da .Chemical Reactions Analysis
The chemical reactions involving 5,12-Dihydroquinoxalino[2,3-b]phenazine are complex and involve several intermediates. The formation process of DHQP is further confirmed by the reaction intermediates (phthalazine, dimers) and oPD .Physical And Chemical Properties Analysis
The physical and chemical properties of 5,12-Dihydroquinoxalino[2,3-b]phenazine are characterized by its molecular formula C18H12N4 . It has an average mass of 284.315 Da and a monoisotopic mass of 284.106201 Da .Scientific Research Applications
Fluorescent Carbon Dots
5,12-Dihydroquinoxalino[2,3-b]phenazine: (DHQP) has been identified as a key fluorophore in the formation of red emissive carbon dots (CDs). These CDs exhibit photoluminescence (PL) properties similar to DHQP, including peak position and shape of PL emission, as well as dependence on pH and solvent polarity . This discovery is significant for the development of CDs with tailored properties for applications such as bioimaging, biological probes, and light-emitting diodes (LEDs).
Liquid Crystalline Properties
Derivatives of DHQP, such as 5,7-disubstituted quinoxalino[2,3-b]phenazines, have demonstrated interesting high-temperature liquid crystalline properties. This makes them suitable for applications in advanced display technologies and optoelectronic devices .
Photoinitiators for Polymerization
Quinoxaline-based compounds, including DHQP, can act as Type II photoinitiators. They are used in conjunction with a sacrificial amine to regenerate the photosensitizer during the polymerization process. This allows for the introduction of the photosensitizer in a catalytic amount, which is beneficial in the manufacturing of polymers and coatings .
Mechanism of Action
Target of Action
The primary target of 5,12-Dihydroquinoxalino[2,3-b]phenazine (DHQP) is related to its photoluminescent properties . It is considered as the molecular state fluorophores . The compound exhibits the same photoluminescent (PL) properties and behavior as carbon dots (CDs), a type of fluorescent carbon nanomaterial .
Mode of Action
The interaction of DHQP with its targets is primarily through its photoluminescent properties . During the PL emission of CDs, the electron of the molecule state can transfer to CDs . This suggests that DHQP may interact with its targets by transferring electrons during its PL emission .
Result of Action
The primary result of DHQP’s action is its photoluminescent properties . It exhibits the same PL properties and behavior as CDs . These include the peak position and shape of the PL emission and PL excitation, and the emission dependence on pH and solvent polarity .
Action Environment
The action of DHQP is influenced by environmental factors such as pH and solvent polarity . Both DHQP and CDs display close PL lifetime decays, suggesting that the stability and efficacy of DHQP’s action may be influenced by these environmental conditions .
Future Directions
properties
IUPAC Name |
7,12-dihydroquinoxalino[2,3-b]phenazine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H12N4/c1-2-6-12-11(5-1)19-15-9-17-18(10-16(15)20-12)22-14-8-4-3-7-13(14)21-17/h1-10,19-20H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFXSPEWBAZHCCC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)NC3=CC4=NC5=CC=CC=C5N=C4C=C3N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H12N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00400162 | |
Record name | 5,12-dihydroquinoxalino[2,3-b]phenazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00400162 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
284.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5,12-Dihydroquinoxalino[2,3-b]phenazine | |
CAS RN |
531-47-5 | |
Record name | 5,12-dihydroquinoxalino[2,3-b]phenazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00400162 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.